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Compound of Interest

2-Bromo-4,5-
Compound Name:
dimethoxybenzaldehyde

Cat. No.: B182550

This document provides a comprehensive overview of the chemical properties of 2-Bromo-4,5-
dimethoxybenzaldehyde, a compound of interest for researchers, scientists, and
professionals in the field of drug development.

Core Chemical Data

2-Bromo-4,5-dimethoxybenzaldehyde is a substituted benzaldehyde derivative. Its chemical
structure and properties are fundamental for its application in organic synthesis and medicinal

chemistry.
Property Value
Molecular Formula C9HI9BrO3[1][2][3][4][5][6]
Molecular Weight 245.07 g/mol [1][2][31[4]1[5]1[7]
CAS Number 5392-10-9[1][3][4][5]
Synonyms 6-Bromoveratraldehyde[4][5]
Physical State Crystalline Powder[4]
Melting Point 148-152 °C[2][4]

Experimental Protocols
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Detailed experimental protocols for the synthesis and purification of 2-Bromo-4,5-
dimethoxybenzaldehyde are crucial for obtaining a high-purity compound for research
purposes. A general synthetic approach involves the bromination of 3,4-
dimethoxybenzaldehyde.

Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde:
o Starting Material: 3,4-dimethoxybenzaldehyde (veratraldehyde).

» Brominating Agent: N-Bromosuccinimide (NBS) is a common and effective brominating agent
for this reaction.

» Solvent: A suitable solvent, such as chloroform or acetic acid, is used to dissolve the starting
material.

e Reaction Conditions: The reaction is typically carried out at room temperature with stirring for
a specified period.

o Work-up: After the reaction is complete, the mixture is washed with an aqueous solution of
sodium bisulfite to remove any unreacted bromine. The organic layer is then separated, dried
over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by recrystallization from a suitable solvent, such as
ethanol, to yield pure 2-Bromo-4,5-dimethoxybenzaldehyde as a crystalline solid.

Characterization:

The identity and purity of the synthesized compound are confirmed using various analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the structure of the molecule.

e Mass Spectrometry (MS): Provides information about the molecular weight and
fragmentation pattern of the compound.

« Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.
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Logical Relationship of Compound Properties

The following diagram illustrates the relationship between the compound's name and its
fundamental chemical properties.

2-Bromo-4,5-dimethoxybenzaldehyde

is also known as

is registered as

CAS Number
5392-10-9

Molecular Weight
245.07 g/mol

Molecular Formula
C9H9BrO3

Synonym
6-Bromoveratraldehyde

Click to download full resolution via product page

Figure 1. Key identifiers for 2-Bromo-4,5-dimethoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 2-Bromo-4,5-
dimethoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182550#2-bromo-4-5-dimethoxybenzaldehyde-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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